Cas no 59020-78-9 (2-Thiazolemethanol, a-ethenyl-4-methyl-)

• Product Name: 2-Thiazolemethanol, a-ethenyl-4-methyl-
• CAS No: 59020-78-9
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 340151
• Update Time: 2024-01-28

2-Thiazolemethanol, a-ethenyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, a-ethenyl-4-methyl-
• 1-(4-methylthiazol-2-yl)prop-2-en-1-ol
• 2-Thiazolemethanol, α-ethenyl-4-methyl-
• α-Ethenyl-4-methyl-2-thiazolemethanol

• Inchi： 1S/C7H9NOS/c1-3-6(9)7-8-5(2)4-10-7/h3-4,6,9H,1H2,2H3
• InChI Key： AQNRULLGNILZFO-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C)N=1)(O)C=C

Computed Properties

• Exact Mass: 155.04
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 240.0±35.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)